Cas no 24526-69-0 (4-methyl-2-oxo-2H-chromene-3-carbonitrile)
4-Methyl-2-oxo-2H-chromene-3-carbonitrile is a heterocyclic organic compound belonging to the coumarin derivative family. Its structure features a chromene core substituted with a methyl group at the 4-position and a nitrile-functionalized carbonyl at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly for constructing pharmacologically active molecules, agrochemicals, and functional materials. Its reactivity stems from the electrophilic carbonyl and nitrile groups, enabling diverse transformations such as nucleophilic additions and cyclizations. The compound’s stability and well-defined crystalline form facilitate handling and purification. Researchers value it for its role in developing fluorescent dyes, bioactive agents, and other fine chemicals, underscoring its utility in both academic and industrial settings.
24526-69-0 structure
Product Name:4-methyl-2-oxo-2H-chromene-3-carbonitrile
CAS No:24526-69-0
MF:C11H7NO2
MW:185.178782701492
MDL:MFCD00486386
CID:266201
PubChem ID:24867463
Update Time:2025-06-07
4-methyl-2-oxo-2H-chromene-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-3-carbonitrile,4-methyl-2-oxo-
- 3-Cyano-4-methylcoumarin
- 4-methyl-2-oxochromene-3-carbonitrile
- 3-cyano-4-methyl-2H-chromen-2-one
- 4-Methyl-2-oxo-2H-chromene-3-carbonitrile
- 4-methyl-2-oxo-benzo[b]pyran-3-carbonitrile
- 4-methylcoumarin-3-carbonitrile
- Coumarine,3-cyano-4-methyl
- F3099-6963
- 4-Methyl-2-oxo-2H-chromene-3-carbonitrile #
- SCHEMBL11067092
- J-015552
- NSC-26773
- InChI=1/C11H7NO2/c1-7-8-4-2-3-5-10(8)14-11(13)9(7)6-12/h2-5H,1H
- 4-METHYL-2-OXO-2H-CHROMEN-3-YL CYANIDE
- NSC-94732
- FT-0693164
- D84186
- SR-01000511002
- CS-0153745
- MFCD00486386
- 3-Cyano-4-methyl coumarin
- 3-Cyano-4-methylcoumarin, 97%
- CCG-355967
- SR-01000511002-1
- NSC26773
- 8N-735
- 24526-69-0
- Coumarine, 3-cyano-4-methyl-
- SY316284
- AKOS000421449
- DTXSID60282603
- 2H-1-Benzopyran-3-carbonitrile, 4-methyl-2-oxo-
- ZAA52669
- NSC94732
- STK123908
- 4-methyl-2-oxo-2H-chromene-3-carbonitrile
-
- MDL： MFCD00486386
- Inchi： 1S/C11H7NO2/c1-7-8-4-2-3-5-10(8)14-11(13)9(7)6-12/h2-5H,1H3
- InChI Key： FFBLBFMTKGSSPY-UHFFFAOYSA-N
- SMILES： O1C(C(C#N)=C(C)C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 185.04800
- Monoisotopic Mass: 185.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 50.1A^2
- XLogP3: 1.8
Experimental Properties
- Density: 1.29
- Melting Point: 192-195 °C (dec.) (lit.)
- Boiling Point: 352.2°Cat760mmHg
- Flash Point: 168.1°C
- Refractive Index: 1.601
- PSA: 54.00000
- LogP: 1.97308
4-methyl-2-oxo-2H-chromene-3-carbonitrile Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302-H312-H332
- Warning Statement： P280
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 20/21/22
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Risk Phrases：R20/21/22
4-methyl-2-oxo-2H-chromene-3-carbonitrile Customs Data
- HS CODE：2932209090
- Customs Data：
China Customs Code:
2932209090Overview:
2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-methyl-2-oxo-2H-chromene-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-BN579-200mg |
4-methyl-2-oxo-2H-chromene-3-carbonitrile |
24526-69-0 | 97% | 200mg |
￥60.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-BN579-1g |
4-methyl-2-oxo-2H-chromene-3-carbonitrile |
24526-69-0 | 97% | 1g |
￥185.0 | 2022-02-28 | |
| Chemenu | CM286242-25g |
4-Methyl-2-oxo-2H-chromene-3-carbonitrile |
24526-69-0 | 97% | 25g |
$468 | 2021-06-17 | |
| Apollo Scientific | OR351014-5g |
3-Cyano-4-methylcoumarin |
24526-69-0 | 97% | 5g |
£69.00 | 2025-02-20 | |
| Apollo Scientific | OR351014-25g |
3-Cyano-4-methylcoumarin |
24526-69-0 | 97% | 25g |
£329.00 | 2025-02-20 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | M892837-25g |
4-Methyl-2-oxo-2H-chromene-3-carbonitrile |
24526-69-0 | 97% | 25g |
2,592.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 438618-1G |
4-methyl-2-oxo-2H-chromene-3-carbonitrile |
24526-69-0 | 97% | 1G |
430.82 | 2021-05-17 | |
| Chemenu | CM286242-5g |
4-Methyl-2-oxo-2H-chromene-3-carbonitrile |
24526-69-0 | 97% | 5g |
$109 | 2024-07-28 | |
| Chemenu | CM286242-10g |
4-Methyl-2-oxo-2H-chromene-3-carbonitrile |
24526-69-0 | 97% | 10g |
$*** | 2023-03-30 | |
| Chemenu | CM286242-25g |
4-Methyl-2-oxo-2H-chromene-3-carbonitrile |
24526-69-0 | 97% | 25g |
$485 | 2024-07-28 |
4-methyl-2-oxo-2H-chromene-3-carbonitrile Related Literature
-
Vyacheslav Ya. Sosnovskikh,Vladislav Yu. Korotaev,Igor B. Kutyashev,Alexey Yu. Barkov,Alexander V. Safrygin RSC Adv. 2016 6 58188
-
Rahul Sarkar,Sankash Mitra,Santanu Mukherjee Chem. Sci. 2018 9 5767
-
Naoki Yasukawa,Shuichi Nakamura Chem. Commun. 2023 59 8343
-
Mengzhu Guo,Fengying Dong,Xiangcong Yin,Lubin Xu,Liang Wang,Shuai-Shuai Li Org. Chem. Front. 2021 8 2224
-
R. Clinging,F. M. Dean,L. E. Houghton J. Chem. Soc. C 1970 897
24526-69-0 (4-methyl-2-oxo-2H-chromene-3-carbonitrile) Related Products
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